Cas no 893734-87-7 (3-[3-(Trifluoromethyl)phenyl]benzonitrile)
893734-87-7 structure
Product Name:3-[3-(Trifluoromethyl)phenyl]benzonitrile
CAS No:893734-87-7
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD05980398
CID:2811705
Update Time:2023-08-07
3-[3-(Trifluoromethyl)phenyl]benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(trifluoromethyl)phenyl]benzonitrile
- 3'-(Trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
- 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile
- 3'-(Trifluoromethyl)biphenyl-3-carbonitrile
- BB 0223030
- V8796
- 3-[3-(Trifluoromethyl)phenyl]benzonitrile
-
- MDL: MFCD05980398
- Inchi: 1S/C14H8F3N/c15-14(16,17)13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-18/h1-8H
- InChI Key: MSTIXQZVGRDESK-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)C1C=CC=C(C#N)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 328
- XLogP3: 4.2
- Topological Polar Surface Area: 23.8
3-[3-(Trifluoromethyl)phenyl]benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB310570-1 g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile, 95%; . |
893734-87-7 | 95% | 1g |
€246.00 | 2023-04-26 | |
| abcr | AB310570-5 g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile, 95%; . |
893734-87-7 | 95% | 5g |
€654.00 | 2023-04-26 | |
| abcr | AB310570-1g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile, 95%; . |
893734-87-7 | 95% | 1g |
€246.00 | 2025-04-15 | |
| abcr | AB310570-5g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile, 95%; . |
893734-87-7 | 95% | 5g |
€654.00 | 2025-04-15 | |
| A2B Chem LLC | AB84944-1g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-87-7 | 95% | 1g |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AB84944-5g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-87-7 | 95% | 5g |
$402.00 | 2024-04-19 | |
| A2B Chem LLC | AB84944-10g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-87-7 | 95% | 10g |
$662.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747949-1g |
3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile |
893734-87-7 | 98% | 1g |
¥1489.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747949-5g |
3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile |
893734-87-7 | 98% | 5g |
¥4459.00 | 2024-04-26 | |
| 1PlusChem | 1P003ZBK-1g |
3-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-87-7 | 95% | 1g |
$150.00 | 2025-02-20 |
3-[3-(Trifluoromethyl)phenyl]benzonitrile Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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